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Compound of Interest

Compound Name: 4-(Trifluoromethyl)thiophenol

Cat. No.: B1295252 Get Quote

An In-Depth Technical Guide to 4-(Trifluoromethyl)thiophenol: Structure, Synthesis, and

Applications in Modern Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(Trifluoromethyl)thiophenol
(CAS No. 825-83-2), a critical fluorinated building block in contemporary organic synthesis. We

will delve into its unique molecular architecture, exploring the profound influence of the

trifluoromethyl group on the compound's physicochemical properties and reactivity. This guide

will detail established synthetic methodologies, present key spectroscopic and physical data,

and elucidate its pivotal role as an intermediate in the development of novel pharmaceuticals

and agrochemicals. The content herein is curated to provide researchers and drug

development professionals with the foundational knowledge and practical insights required to

effectively utilize this versatile reagent in their work.

Introduction: The Significance of Fluorine in
Chemical Design
The strategic incorporation of fluorine atoms or fluorine-containing moieties into organic

molecules has become a cornerstone of modern chemical innovation.[1] Among these, the

trifluoromethyl (-CF₃) group is particularly noteworthy for its ability to impart unique and often
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highly desirable physicochemical and biological properties.[2] 4-(Trifluoromethyl)thiophenol,
a halogenated aromatic organosulfur compound, stands as a testament to the power of this

strategy.[3] Its molecular architecture, which combines a reactive thiol functionality with a

potent electron-withdrawing trifluoromethyl group, makes it an invaluable intermediate for

introducing the trifluoromethyl moiety into a wide array of target molecules.[1][3] This guide will

explore the fundamental chemistry of this compound and its applications in cutting-edge

research.

Molecular Structure and Physicochemical
Properties
The molecular structure of 4-(Trifluoromethyl)thiophenol is central to its reactivity and utility.

The molecule consists of a benzene ring substituted with a thiol (-SH) group and a

trifluoromethyl (-CF₃) group at the para position.

1-Bromo-4-(trifluoromethyl)benzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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